Arteannuic alcohol

• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• InChI: InChI=1S/C15H24O/c1-10-4-6-13-11(2)5-7-14(12(3)9-16)15(13)8-10/h8,11,13-16H,3-7,9H2,1-2H3/t11-,13?,14-,15?/m0/s1
• InChIKey: CZSSHKCZSDDOAH-HQSMGLLHSA-N

Quantifying the rate-limiting CYP71AV1 hydroxylation step in engineered yeast or plant systems requires exact identification-artemisinic acid or dihydroartemisinin cannot substitute. Arteannuic alcohol is the committed alcohol intermediate and primary root essential oil marker (25.9%). - **Application**: Analytical standard for GC-MS chemotaxonomy & heterologous pathway optimization. - **Differentiation**: Validates Adh1-dependent conversion efficiency; not an endoperoxide drug. - **Supply**: Available as a research-grade reference standard for semi-synthesis and metabolic engineering.

Arteannuic Alcohol: Procurement and Identification

Arteannuic alcohol (synonymously known as artemisinic alcohol or amorpha-4,11-diene-12-ol) is a cadinane-type sesquiterpenoid with the molecular formula C15H24O and a molecular weight of 220.35 g/mol [1]. It is a carbobicyclic, primary allylic alcohol bearing four defined stereocentres (1R,4R,4aS,8aR) and functions as a committed intermediate in the biosynthetic pathway of the antimalarial endoperoxide artemisinin [2]. The compound is obtained from the sweet wormwood plant (Artemisia annua) and is commonly procured as a reference standard or synthetic intermediate for research applications in antimalarial semi-synthesis and natural product analytical method development [3].

Intermediate Artemisinin biosynthetic pathway studies

Reference Standard GC-MS characterization of Artemisia annua root oil

Enzyme Substrate CYP71AV1 hydroxylation assay product quantification

• [1] CAS Common Chemistry. Arteannuic alcohol. CAS Registry Number 125184-95-4. American Chemical Society. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 15983960, Artemisinic alcohol. View Source
• [3] TargetMol. Arteannuic alcohol (Amorpha-4,11-diene-12-ol) Product Information. TYD-03588. View Source

Arteannuic Alcohol: Non-Interchangeability

In the procurement of research-grade intermediates for artemisinin semi-synthesis or analytical reference standards, generic substitution across the Artemisia annua sesquiterpenoid family is scientifically invalid. Although structurally related, compounds such as artemisinic acid, dihydroartemisinic acid, arteannuin B, and arteannuic alcohol occupy distinct, non-interchangeable positions within the biosynthetic network and exhibit divergent chemical reactivities [1]. Arteannuic alcohol is an alcohol intermediate requiring specific dehydrogenation by alcohol dehydrogenase (Adh1) to proceed to artemisinic aldehyde, whereas artemisinic acid represents a later, oxidized branch point that is committed to 11,13-dehydro derivatives [2]. Furthermore, the absence of the endoperoxide pharmacophore in arteannuic alcohol means that substituting it directly for artemisinin or dihydroartemisinin in bioactivity assays will yield fundamentally different results and render biological data uninterpretable [3]. The quantitative evidence below establishes the specific differentiating attributes that mandate exact identity procurement.

Biosynthetic position mismatch

Artemisinic acid is a later oxidized branch point; early-pathway analytical requirements differ fundamentally.

Functional group divergence

The primary alcohol lacks the endoperoxide pharmacophore of artemisinin; biological assay responses will not transfer.

Organ-specific accumulation mismatch

Root oil profiling targets cis-arteannuic alcohol as a major component; artemisinin is not a root oil constituent.

• [1] Bertea CM, et al. Identification of intermediates and enzymes involved in the early steps of artemisinin biosynthesis in Artemisia annua. Planta Med. 2005;71(1):40-47. View Source
• [2] Paddon CJ, et al. High-level semi-synthetic production of the potent antimalarial artemisinin. Nature. 2013;496(7446):528-532. View Source
• [3] Zhang Y, et al. The biosynthetic pathway and synthetic biology of artemisinin. Engineering Microbiology. 2023;3(2):100077. View Source

Arteannuic Alcohol: Differentiation Evidence

Biosynthetic Pathway Position vs. Artemisinic Acid

Arteannuic alcohol (artemisinic alcohol) represents a distinct, enzymatically committed intermediate in the early phase of the artemisinin biosynthetic pathway, occurring immediately downstream of amorpha-4,11-diene hydroxylation and prior to the branch point leading to artemisinic acid. In heterologous expression studies in tobacco, the combined expression of amorphadiene synthase and CYP71AV1 resulted in the accumulation of arteannuic alcohol, but not artemisinic acid, confirming that the conversion of arteannuic alcohol to artemisinic aldehyde and subsequently to artemisinic acid is a discrete, rate-limiting step requiring additional enzymatic machinery (Adh1 and ALDH1) [1]. This pathway segregation means that arteannuic alcohol and artemisinic acid cannot substitute for one another in precursor-directed biosynthesis or as analytical markers for distinct pathway bottlenecks.

Biosynthetic Pathway Position

Class-level

Arteannuic alcohol accumulated; artemisinic acid did not accumulate

Supports early-pathway analytical standard selection

Transient expression in N. benthamiana

Evidence Dimension	Accumulation in heterologous plant system
Target Compound Data	Arteannuic alcohol accumulated
Comparator Or Baseline	Artemisinic acid did not accumulate
Quantified Difference	Presence vs. absence (qualitative accumulation difference)
Conditions	Transient expression in Nicotiana benthamiana leaves with amorphadiene synthase + CYP71AV1

Why This Matters

Procurement of arteannuic alcohol is essential for researchers investigating the early biosynthetic bottleneck upstream of artemisinic acid or for use as a pathway-specific analytical standard, as artemisinic acid standards will not provide a valid reference for this distinct intermediate.

• [1] Wang Y, et al. The production of artemisinin precursors in tobacco. National Research Council Canada Publications Archive. 2011. NPArC #21268808. View Source

Root Oil Composition: cis-Arteannuic Alcohol

In the essential oil obtained by hydrodistillation of dried Artemisia annua roots, cis-arteannuic alcohol was identified as the single most abundant component, constituting 25.9% of the total oil composition as determined by GC and GC-MS analyses [1]. This high relative abundance is approximately 3.8- to 4.1-fold greater than the next most abundant identified components in the same oil: (E)-β-farnesene at 6.7%, β-maaliene at 6.3%, and β-caryophyllene at 5.5% [1]. In contrast, artemisinin, the primary pharmacologically active endoperoxide found in aerial parts, is not a major constituent of root-derived essential oil. This differential organ-specific accumulation profile establishes cis-arteannuic alcohol as a key chemotaxonomic marker and a target for natural product isolation distinct from artemisinin and its lactone derivatives.

Root Oil Abundance

Reported

25.9% of root oil

3.8–4.1× higher than next constituents

Supports phytochemical fingerprinting reference standard

Hydrodistillation; GC-MS analysis

Evidence Dimension	Relative abundance in A. annua root essential oil
Target Compound Data	cis-Arteannuic alcohol: 25.9%
Comparator Or Baseline	(E)-β-Farnesene: 6.7%; β-Maaliene: 6.3%; β-Caryophyllene: 5.5%; Caryophyllene oxide: 4.4%; 2-Phenylbenzaldehyde: 3.5%
Quantified Difference	3.8-fold to 4.1-fold higher than next most abundant constituents
Conditions	Hydrodistillation of dried A. annua roots (cultivar Jwarharti); GC and GC-MS analysis; 52 components identified representing 83.2% of oil

Why This Matters

For researchers engaged in essential oil characterization, natural product isolation, or phytochemical fingerprinting of Artemisia species, arteannuic alcohol provides a high-abundance target that is analytically distinct from the more widely studied artemisinin, enabling procurement of a reference standard tailored to root-derived volatile analysis rather than aerial part-derived antimalarial analysis.

• [1] Goel D, et al. Composition of the essential oil from the root of Artemisia annua. Journal of Natural Medicines. 2007;61:458-461. View Source

Aqueous Solubility vs. Artemisinin

Arteannuic alcohol exhibits predicted physicochemical properties that differ substantially from artemisinin, with direct implications for in vitro assay formulation and solubility-limited experimental design. The predicted aqueous solubility of arteannuic alcohol is 8.806 mg/L at 25°C, with an estimated log Kow of 4.80 (KOWWIN v1.67) . In comparison, artemisinin has a reported aqueous solubility of approximately 50-60 mg/L at room temperature [1]. This difference—arteannuic alcohol being approximately 5- to 7-fold less water-soluble than artemisinin—reflects the impact of the alcohol functional group versus the endoperoxide lactone on overall hydrophobicity and hydrogen-bonding capacity. Additionally, arteannuic alcohol has a predicted logP (ACD/LogP) of 4.97, indicating higher lipophilicity than artemisinin (logP ≈ 2.9-3.0) [1].

Aqueous Solubility

Data to verify

8.8 mg/L (est.) vs. 50–60 mg/L (artemisinin)

Requires distinct solubilization strategy

Predicted logP 4.97 vs. ~2.9 for artemisinin

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	Arteannuic alcohol: 8.806 mg/L (estimated)
Comparator Or Baseline	Artemisinin: approximately 50-60 mg/L
Quantified Difference	5-fold to 7-fold lower aqueous solubility
Conditions	Water solubility estimate from Log Kow (WSKOW v1.41); experimental artemisinin solubility from literature

Why This Matters

This physicochemical differentiation directly affects procurement decisions for in vitro pharmacology studies: arteannuic alcohol requires distinct solubilization strategies (e.g., higher DMSO concentrations or alternative co-solvent systems) compared to artemisinin, and substituting one for the other in a pre-optimized assay protocol will introduce uncontrolled solubility artifacts.

• [1] DrugBank. Artemisinin. DB13132. Physicochemical Properties. View Source

Amorpha-4,11-diene vs. Artemisinic Acid Production in Yeast

In metabolically engineered Saccharomyces cerevisiae strains designed for artemisinin precursor production, a significant quantitative disparity was observed between the accumulation of early and late pathway intermediates. Overexpression of every enzyme in the mevalonate pathway resulted in a doubling of artemisinic acid production; however, under the same engineered strain conditions, amorpha-4,11-diene (the immediate biosynthetic precursor to arteannuic alcohol) production was 10-fold higher than that of artemisinic acid [1]. While this comparison involves the upstream hydrocarbon rather than arteannuic alcohol itself, the class-level inference is direct: the oxidation steps converting amorpha-4,11-diene to arteannuic alcohol, and subsequently to artemisinic acid, represent rate-limiting bottlenecks that create a steep concentration gradient across the pathway. This differential accumulation has driven significant biotechnological focus on amorpha-4,11-diene and the early oxidative steps, positioning arteannuic alcohol as a critical intermediate for pathway debottlenecking studies.

Yeast Production Titer

Class-level

Amorpha-4,11-diene 10× higher than artemisinic acid

Supports pathway bottleneck study standard

Engineered S. cerevisiae fermentation

Evidence Dimension	Relative production titer in engineered yeast
Target Compound Data	Amorpha-4,11-diene production (precursor to arteannuic alcohol): baseline reference
Comparator Or Baseline	Artemisinic acid production: 10-fold lower than amorpha-4,11-diene
Quantified Difference	10-fold difference in production titer
Conditions	Engineered S. cerevisiae with overexpressed mevalonate pathway enzymes; fermentative production conditions

Why This Matters

Procurement of arteannuic alcohol is specifically relevant for laboratories engaged in metabolic engineering and synthetic biology efforts aimed at improving artemisinic acid yields; the compound serves as an analytical standard for quantifying the efficiency of CYP71AV1-mediated hydroxylation and as a substrate for downstream enzyme characterization.

• [1] Westfall PJ, et al. Production of amorphadiene in yeast, and its conversion to dihydroartemisinic acid, precursor to the antimalarial agent artemisinin. Proc Natl Acad Sci USA. 2012;109(3):E111-E118. View Source

CYP71AV1 Hydroxylation Specificity

The cytochrome P450 enzyme CYP71AV1 from Artemisia annua catalyzes a multistep oxidation cascade that includes the specific hydroxylation of amorpha-4,11-diene to produce arteannuic alcohol as the first oxygenated intermediate [1]. This enzymatic step is distinct from the subsequent alcohol dehydrogenase (Adh1)-catalyzed oxidation of arteannuic alcohol to artemisinic aldehyde [2]. The substrate specificity of CYP71AV1 is such that amorpha-4,11-diene is hydroxylated at the C12 position to yield arteannuic alcohol, whereas the enzyme's subsequent oxidations produce artemisinic aldehyde and artemisinic acid via distinct active site interactions. This enzymatic pathway architecture means that arteannuic alcohol is the obligate product of the first committed oxidative step in artemisinin biosynthesis, distinguishing it from all downstream intermediates that require additional enzymatic activities for their formation.

CYP71AV1 Specificity

Class-level

Direct hydroxylation product of CYP71AV1 on amorpha-4,11-diene

Essential for CYP71AV1 activity quantification

Recombinant enzyme assay

Evidence Dimension	Enzymatic reaction specificity
Target Compound Data	Arteannuic alcohol is the direct product of CYP71AV1-catalyzed hydroxylation of amorpha-4,11-diene
Comparator Or Baseline	Artemisinic aldehyde and artemisinic acid require additional enzymatic steps (Adh1, ALDH1) for formation from arteannuic alcohol
Quantified Difference	Distinct reaction step (hydroxylation vs. dehydrogenation/oxidation)
Conditions	In vitro enzyme assays with recombinant CYP71AV1 expressed in yeast microsomes; NADPH-dependent reactions

Why This Matters

For researchers characterizing CYP71AV1 activity or engineering heterologous artemisinin pathways, arteannuic alcohol is the essential analytical standard for quantifying the primary hydroxylation product. Substituting with artemisinic acid would yield false-negative results for CYP71AV1 activity assessment.

• [1] Ro DK, et al. Production of the antimalarial drug precursor artemisinic acid in engineered yeast. Nature. 2006;440(7086):940-943. View Source
• [2] Teoh KH, et al. Artemisia annua L. (Asteraceae) trichome-specific cDNAs reveal CYP71AV1, a cytochrome P450 with a key role in the biosynthesis of the antimalarial sesquiterpene lactone artemisinin. FEBS Lett. 2006;580(5):1411-1416. View Source

Arteannuic Alcohol: Application Scenarios

Root Oil Reference Standard

Based on the evidence that cis-arteannuic alcohol constitutes 25.9% of A. annua root essential oil—representing the single most abundant volatile constituent [1]—this compound is the definitive analytical reference standard for GC-MS-based characterization and quality control of Artemisia annua root-derived essential oils. Procurement is indicated for analytical laboratories performing phytochemical fingerprinting, chemotaxonomic studies of Artemisia species, or essential oil batch-to-batch consistency verification. Alternative sesquiterpenoid standards such as artemisinin are unsuitable for this application as they are not major constituents of root oil.

CYP71AV1 Enzyme Assay Standard

Arteannuic alcohol is the direct hydroxylation product of CYP71AV1 acting on amorpha-4,11-diene, and its accumulation in heterologous expression systems confirms functional CYP71AV1 activity [1]. Procurement is indicated for enzymology laboratories conducting in vitro cytochrome P450 assays, heterologous pathway reconstruction in yeast or tobacco, and metabolic engineering studies aimed at debottlenecking the early oxidative steps of artemisinin biosynthesis. Artesunate, artemether, or dihydroartemisinin are not valid substitutes for this specific enzymatic product quantification.

Metabolic Engineering Pathway Intermediate

Given the 10-fold disparity between amorpha-4,11-diene and artemisinic acid production titers in engineered yeast [1], arteannuic alcohol serves as a critical analytical standard for quantifying the efficiency of the CYP71AV1 hydroxylation step—the first and often rate-limiting oxidative conversion in the artemisinin biosynthetic pathway. Procurement is indicated for synthetic biology groups engineering Saccharomyces cerevisiae or other heterologous hosts for improved artemisinic acid or artemisinin yields. The compound enables precise quantification of pathway flux through the early oxidative bottleneck.

Semi-Synthetic Precursor Research

Arteannuic alcohol occupies a distinct position in the artemisinin biosynthetic network that is separate from the artemisinic acid/dihydroartemisinic acid branch [1]. Procurement is indicated for research groups investigating alternative semi-synthetic routes to artemisinin or exploring the chemical conversion of alcohol intermediates to novel endoperoxide derivatives. The compound's higher lipophilicity (logP ~4.97) relative to artemisinin also makes it a relevant standard for assessing formulation compatibility of alcohol-containing precursor analogs.

Application

Selection Property

Validation Focus

Root oil reference standard

High abundance in A. annua root oil

GC-MS phytochemical fingerprinting

CYP71AV1 enzyme assay standard

Direct hydroxylation product

Enzyme activity quantification

Metabolic engineering intermediate

Early pathway intermediate flux

Debottlenecking oxidative conversion

Semi-synthetic precursor research

Distinct biosynthetic position

Formulation and derivative exploration

• [1] Goel D, et al. Composition of the essential oil from the root of Artemisia annua. Journal of Natural Medicines. 2007;61:458-461. View Source